Cas no 898770-91-7 (4-(Piperidinomethyl)benzophenone)

• Product Name: 4-(Piperidinomethyl)benzophenone
• CAS No: 898770-91-7
• MF: C₁₉H₂₁NO
• MW: 279.376145124435
• MDL: MFCD03841438
• CID: 1945368
• PubChem ID: 24724272
• Update Time: 2025-04-21

4-(Piperidinomethyl)benzophenone Chemical and Physical Properties

Names and Identifiers

• 4-(PIPERIDINOMETHYL)BENZOPHENONE
• phenyl-[4-(1-piperidylmethyl)phenyl]methanone
• LogP
• phenyl-[4-(piperidin-1-ylmethyl)phenyl]methanone
• 1-[(4-BENZOYLPHENYL)METHYL]PIPERIDINE
• AKOS016019785
• 898770-91-7
• Phenyl{4-[(piperidin-1-yl)methyl]phenyl}methanone
• DTXSID50642671
• MFCD03841438
• 4-(Piperidinomethyl)benzophenone

• MDL： MFCD03841438
• Inchi： 1S/C19H21NO/c21-19(17-7-3-1-4-8-17)18-11-9-16(10-12-18)15-20-13-5-2-6-14-20/h1,3-4,7-12H,2,5-6,13-15H2
• InChI Key： SBKBEDMRMXTWFQ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1C=CC(=CC=1)CN1CCCCC1

Computed Properties

• Exact Mass: 279.16200
• Monoisotopic Mass: 279.162314293Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 3.84140